Cas no 752999-58-9 (N-(3-chlorophenyl)-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide)

• Product Name: N-(3-chlorophenyl)-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide
• CAS No: 752999-58-9
• MF: C₁₆H₁₉ClN₂O₂
• MW: 306.787263154984
• CID: 5476163
• Update Time: 2025-06-14

N-(3-chlorophenyl)-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chlorophenyl)-N-[2-(cyclohexen-1-yl)ethyl]oxamide
• N-(3-chlorophenyl)-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide

• Inchi： 1S/C16H19ClN2O2/c17-13-7-4-8-14(11-13)19-16(21)15(20)18-10-9-12-5-2-1-3-6-12/h4-5,7-8,11H,1-3,6,9-10H2,(H,18,20)(H,19,21)
• InChI Key： MHVBQMGJNGDCRK-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NC1=CC=CC(Cl)=C1)=O

Additional information on N-(3-chlorophenyl)-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide

Comprehensive Overview of N-(3-chlorophenyl)-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide (CAS No. 752999-58-9)

The compound N-(3-chlorophenyl)-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide (CAS No. 752999-58-9) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 3-chlorophenyl moiety and a cyclohex-1-en-1-yl ethyl group, linked through an ethanediamide bridge. This structure suggests potential applications in pharmaceutical research, material science, and agrochemical development, aligning with current trends in small-molecule drug discovery and sustainable chemistry.

In recent years, researchers have shown growing interest in N-(3-chlorophenyl)-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide due to its structural similarity to bioactive compounds used in enzyme inhibition studies. The presence of both aromatic and alicyclic components in its architecture makes it a valuable candidate for structure-activity relationship (SAR) investigations, particularly in the context of targeted therapeutics. Its CAS No. 752999-58-9 serves as a critical identifier in chemical databases, facilitating global research collaboration.

The synthesis of N-(3-chlorophenyl)-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide typically involves multi-step organic reactions, including amide coupling and cyclohexene derivatization. These processes are optimized for yield and purity, reflecting advancements in green chemistry principles—a hot topic among environmental-conscious researchers. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its molecular integrity, addressing common queries about compound verification techniques in peer-reviewed literature.

From a commercial perspective, CAS No. 752999-58-9 is often sourced for high-throughput screening libraries, responding to the pharmaceutical industry's demand for diverse chemical scaffolds. Its chlorophenyl segment may contribute to lipophilicity—a property frequently searched in relation to drug permeability and bioavailability optimization. Meanwhile, the cyclohexenyl component introduces conformational flexibility, a feature discussed in forums about molecular docking simulations.

Ongoing studies explore the compound's potential in crystal engineering, where its amide groups could participate in hydrogen-bonded networks. This aligns with nanotechnology trends investigating supramolecular assembly. Safety data sheets emphasize standard laboratory handling procedures, while computational models predict its ADMET properties—a frequent search term among medicinal chemists evaluating lead compound viability.

As regulatory agencies prioritize chemical traceability, the unique identifier 752999-58-9 ensures compliance with REACH documentation requirements. The compound's stability under various pH conditions makes it relevant to discussions about formulation chemistry, particularly in forums addressing excipient compatibility. Patent databases reveal its inclusion in claims covering heterocyclic derivatives, reflecting IP strategies in innovative material design.

Academic interest in N-(3-chlorophenyl)-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide extends to computational chemistry studies modeling its electronic properties. These investigations respond to growing searches about quantitative structure-property relationships (QSPR) in drug design. The compound's balanced polarity also positions it as a subject in chromatographic method development—a routine challenge in analytical laboratories.

In conclusion, CAS No. 752999-58-9 represents a chemically intriguing entity bridging multiple research domains. Its structural features cater to contemporary investigations in precision medicine and smart materials, while its synthetic accessibility supports scalable production—addressing frequent industry inquiries about cost-effective chemical building blocks. As interdisciplinary research expands, this compound will likely maintain relevance in both academic and industrial settings.